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Compound of Interest

Compound Name: Methyl 3-hydroxyheptadecanoate

Cat. No.: B142812 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

handling Methyl 3-hydroxyheptadecanoate, including detailed operational and disposal

plans.

Methyl 3-hydroxyheptadecanoate is a hydroxy fatty acid methyl ester utilized in research.[1]

While specific toxicity data is limited, it is crucial to handle this compound with care, adhering to

best practices for laboratory chemical safety. The following guidance is based on available

safety data sheets for this compound and similar fatty acid methyl esters.

Hazard Identification and Personal Protective
Equipment
While some safety data sheets for similar compounds indicate potential hazards such as being

harmful if swallowed, causing skin and eye irritation, or respiratory irritation, the most specific

information for Methyl 3-hydroxyheptadecanoate does not list these specific GHS hazards.[2]

However, as a precaution and in line with good laboratory practice, the following personal

protective equipment (PPE) is recommended.
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PPE Category Recommended Equipment

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection

Chemically resistant gloves (e.g., nitrile rubber).

A lab coat or other protective clothing to prevent

skin contact.

Respiratory Protection

Not typically required under normal use with

adequate ventilation. If aerosols or mists are

generated, use a NIOSH-approved respirator.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Methyl 3-hydroxyheptadecanoate from receipt to

use in the laboratory.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area.[3]

Keep the container tightly closed when not in use.[3]

The compound is stable for at least four years when stored correctly.[1]

Preparation and Use:

Work in a well-ventilated area, preferably within a chemical fume hood.

Before handling, ensure all necessary PPE is donned correctly.

Avoid direct contact with the substance.[4]

Do not eat, drink, or smoke in the handling area.[4]

If the compound is a solid, handle it in a way that avoids generating dust.
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The compound is soluble in ethanol and methanol.[1]

Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., sand,

vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.[5]

Clean the spill area thoroughly.

For larger spills, evacuate the area and follow emergency procedures.

Disposal Plan
Proper disposal of Methyl 3-hydroxyheptadecanoate and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Method

Unused Product

Dispose of contents at an approved waste

disposal plant. Do not dispose of with household

waste.[2]

Contaminated Materials

Any materials contaminated with the compound

(e.g., absorbent materials, gloves, etc.) should

be placed in a sealed container and disposed of

as chemical waste.

Empty Containers

Handle uncleaned containers as you would the

product itself. Disposal must be made according

to official regulations.[2]

Disposal Protocol:

Segregation: Keep waste Methyl 3-hydroxyheptadecanoate separate from other waste

streams. Do not mix with other chemicals.
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Labeling: Clearly label the waste container with the chemical name and any relevant hazard

information.

Collection: Store the waste container in a designated, secure area away from incompatible

materials.

Disposal: Arrange for collection by a licensed chemical waste disposal company, following all

local, state, and federal regulations.

Workflow for Safe Handling of Methyl 3-
hydroxyheptadecanoate
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Safe Handling Workflow: Methyl 3-hydroxyheptadecanoate
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Caption: Workflow for the safe handling of Methyl 3-hydroxyheptadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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